![molecular formula C18H17NO7S3 B2544052 N~6~-[2-(2-furyl)-2-(2-thienylsulfonyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide CAS No. 877817-13-5](/img/structure/B2544052.png)
N~6~-[2-(2-furyl)-2-(2-thienylsulfonyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N~6~-[2-(2-furyl)-2-(2-thienylsulfonyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is a useful research compound. Its molecular formula is C18H17NO7S3 and its molecular weight is 455.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antioxidant Capacity and Reaction Pathways
N6-[2-(2-furyl)-2-(2-thienylsulfonyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, as a sulfonamide derivative, can be related to research on antioxidant capacity due to the sulfonamide's reactive potential. The ABTS/PP decolorization assay of antioxidant capacity elucidates reaction pathways of antioxidants, highlighting the formation of coupling adducts with ABTS•+ by certain antioxidants. This insight is critical for understanding the specific reactions and potential antioxidant capabilities of sulfonamide derivatives, including the studied compound, in various biological contexts (Ilyasov et al., 2020).
Sulfonamide Inhibitors in Medicinal Chemistry
Sulfonamide compounds, including the specific sulfonamide structure of interest, are significant in the development of various inhibitors with therapeutic applications. The review on sulfonamide inhibitors from 2013 to the present outlines their application in treating bacterial infections, their use in HIV protease inhibitors, anticancer agents, and Alzheimer's disease drugs. This breadth of application underscores the versatility and medicinal significance of sulfonamide structures in drug development (Gulcin & Taslimi, 2018).
Environmental Impact and Human Health
Investigations into the environmental presence of sulfonamides, including compounds like N6-[2-(2-furyl)-2-(2-thienylsulfonyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, highlight their persistence and potential impacts on microbial populations. These impacts could extend to human health, emphasizing the need for careful management and disposal of such compounds to mitigate risks (Baran et al., 2011).
Analytical Methods for Sulfonamides
The development and refinement of analytical methods for detecting sulfonamides in various matrices are crucial for environmental monitoring and ensuring the safety of pharmaceutical products. Capillary electrophoresis has emerged as a valuable technique for the analysis of sulfonamide compounds, offering sensitivity and specificity for detecting these substances in complex samples (Hoff & Kist, 2009).
Properties
IUPAC Name |
N-[2-(furan-2-yl)-2-thiophen-2-ylsulfonylethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO7S3/c20-28(21,18-4-2-10-27-18)17(15-3-1-7-24-15)12-19-29(22,23)13-5-6-14-16(11-13)26-9-8-25-14/h1-7,10-11,17,19H,8-9,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCNFRGSIONSGGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)S(=O)(=O)NCC(C3=CC=CO3)S(=O)(=O)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO7S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.